Cas no 62032-91-1 (Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl-)

• Product Name: Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl-
• CAS No: 62032-91-1
• MF: C₅H₆N₄S
• MW: 154.192938327789
• CID: 460192
• PubChem ID: 733193
• Update Time: 2025-06-13

Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl-
• 6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-2-amine
• AKOS001688279
• CS-0067672
• CQMXVRSRZTVQPU-UHFFFAOYSA-N
• MFCD08052478
• D73481
• CHEMBL1965838
• SDCCGMLS-0065787.P001
• 6-methylthiazolo[3,2-b][1,2,4]triazol-2-amine
• Kinome_3435
• DTXSID80352695
• SCHEMBL10338953
• 62032-91-1

• Inchi： 1S/C5H6N4S/c1-3-2-10-5-7-4(6)8-9(3)5/h2H,1H3,(H2,6,8)
• InChI Key： CQMXVRSRZTVQPU-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(N)=N2

Computed Properties

• Exact Mass: 154.03148
• Monoisotopic Mass: 154.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 56.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl-

Comprehensive Overview of Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- (CAS No. 62032-91-1)

Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- (CAS No. 62032-91-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of thiazolo-triazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a building block for designing novel drug candidates and functional materials.

The molecular structure of Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- combines a thiazole ring fused with a triazole moiety, which contributes to its stability and reactivity. This structural feature makes it a valuable intermediate in medicinal chemistry, especially for targeting enzymes and receptors involved in various diseases. Recent studies have explored its potential in antimicrobial, anti-inflammatory, and anticancer applications, aligning with the growing demand for innovative therapeutics.

In the context of green chemistry and sustainable synthesis, 62032-91-1 has been investigated for its compatibility with eco-friendly reaction conditions. The compound's adaptability to catalytic processes and solvent-free reactions makes it a candidate for reducing environmental impact in industrial applications. This aligns with the increasing focus on sustainable chemical practices and green synthesis in modern research.

From a commercial perspective, Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- is often sought after by pharmaceutical manufacturers and research institutions for its versatility. Its CAS No. 62032-91-1 is frequently used in patent literature and regulatory documentation, highlighting its importance in intellectual property related to drug development. The compound's purity and synthesis methods are critical factors for ensuring reproducibility in high-throughput screening and preclinical studies.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl-. Techniques such as molecular docking and quantum mechanical calculations are being employed to predict its binding affinity with biological targets. These approaches are particularly relevant in the era of AI-driven drug discovery, where speed and accuracy are paramount.

Another area of interest is the compound's potential role in material science. Its heterocyclic framework offers opportunities for developing organic semiconductors and photovoltaic materials, which are essential for next-generation renewable energy technologies. Researchers are exploring its electronic properties to optimize performance in optoelectronic devices and sensors.

In summary, Thiazolo[3,2-b][1,2,4]triazol-2-amine, 6-methyl- (CAS No. 62032-91-1) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and adaptability to modern scientific challenges make it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.